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Compound of Interest

Compound Name: Phosphorus pentafluoride

Cat. No.: B1212937 Get Quote

Technical Support Center: Phosphorus
Pentafluoride (PF5) Gas
This guide provides comprehensive information for the safe handling and storage of

compressed Phosphorus Pentafluoride (PF5) gas, tailored for researchers, scientists, and

drug development professionals.

Properties and Hazards Overview
Phosphorus Pentafluoride is a colorless, nonflammable, and toxic gas with a pungent odor.

[1][2][3][4] It fumes strongly in moist air and reacts vigorously with water to produce toxic and

corrosive fumes, including hydrofluoric acid (HF) and phosphoric acid.[1][2][3][4][5] Due to its

high reactivity and toxicity, strict adherence to safety protocols is essential.
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Property Value

Molecular Formula PF5

Molecular Weight 125.97 g/mol [6]

Boiling Point -84.6°C (-120.3°F)[2][6]

Melting Point -93.8°C (-136.8°F)[1][2][6]

Gas Density 5.527 g/L (heavier than air)[1]

Exposure Limits (as F) TLV-TWA 2.5 mg/m³ (ACGIH and OSHA)[5]

Frequently Asked Questions (FAQs)
1. What are the primary hazards of Phosphorus Pentafluoride?

Phosphorus Pentafluoride is highly toxic and corrosive.[1][5] Inhalation can cause severe

irritation to the mucous membranes and lungs, potentially leading to pulmonary edema.[1][2][5]

Skin and eye contact can cause severe burns.[5][7] It reacts with water or moisture to produce

hydrofluoric acid and phosphoric acid, which are also highly corrosive.[2][3][8]

2. What personal protective equipment (PPE) is required when working with PF5?

Respiratory Protection: A self-contained breathing apparatus (SCBA) or a supplied-air

respirator with a full facepiece is necessary, especially in areas with inadequate ventilation.

[9]

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: Wear chemical-resistant gloves and clothing.[7][9] Safety showers and

eyewash stations should be readily accessible.[7][10]

3. How should Phosphorus Pentafluoride gas cylinders be stored?

Cylinders should be stored in a cool, dry, well-ventilated area, away from heat and direct

sunlight.[7][11] The storage area should be of noncombustible construction.[10] Cylinders must
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be secured with a two-point restraint system to prevent falling.[10] Keep cylinders away from

water and incompatible materials such as ammonia and amines.[7]

4. What materials are compatible with Phosphorus Pentafluoride?

Dry Phosphorus Pentafluoride can be stored in steel cylinders.[1][5][6][9] However, in the

presence of moisture, it becomes highly corrosive to most metals due to the formation of acids.

Ensure all equipment is thoroughly dry before use.

5. What should I do in case of a leak?

Evacuate all personnel from the affected area.[7]

If it is safe to do so, stop the flow of gas.[7]

Ventilate the area to disperse the gas.[7]

Do not use water to clean up a leak, as it will react with the gas.[9]

If a cylinder is leaking and cannot be stopped, move it to a safe, open-air location and allow

it to empty.[7]

Troubleshooting Guides
Issue: I smell a pungent odor near the gas cylinder or experimental setup.

Immediate Action: Assume a leak has occurred. Evacuate the area immediately.

Safety Precautions: Do not re-enter the area without appropriate PPE, including respiratory

protection.

Leak Detection Protocol:

Once wearing appropriate PPE, re-enter the area.

Use a handheld leak detector compatible with acidic gases or a soapy water solution to

check for leaks at cylinder connections, valves, and tubing. Bubbles will indicate the

location of the leak.
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Resolution:

If the leak is from a fitting, tighten the connection.

If the leak is from the cylinder valve, attempt to close it. If it cannot be closed, move the

cylinder to a fume hood or a safe outdoor location to vent.

If the source of the leak cannot be identified or stopped, contact your institution's

emergency response team.

Issue: The pressure on the regulator is dropping, but I am not actively using the gas.

Initial Assessment: This indicates a potential leak in the system downstream of the regulator.

System Check:

Close the main cylinder valve.

Observe the high-pressure gauge on the regulator. If this pressure also drops, the leak is

between the cylinder and the regulator.

If the high-pressure gauge is stable, the leak is in the experimental setup downstream of

the regulator.

Leak Isolation:

Systematically check all connections and components of your experimental setup using a

leak detector.

Pay close attention to joints, seals, and any points of potential failure.

Corrective Action:

Once the leak is located, depressurize the system, and repair or replace the faulty

component.

After repair, perform a thorough leak test before reintroducing Phosphorus
Pentafluoride.
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Experimental Protocols
Protocol 1: Gas Cylinder Change-Out Procedure

Preparation:

Ensure the new cylinder is properly secured.

Verify that the new cylinder contains Phosphorus Pentafluoride and that the cylinder

pressure is within the expected range.

Have all necessary PPE readily available.

Depressurization:

Close the valve on the empty cylinder.

Vent the remaining gas from the regulator and downstream lines in a safe manner (e.g.,

through a scrubber).

Wait for the regulator gauges to read zero.

Cylinder Disconnection:

Loosen the regulator connection from the empty cylinder.

Remove the empty cylinder and replace it with the new, secured cylinder.

New Cylinder Connection:

Connect the regulator to the new cylinder, ensuring the threads are clean and undamaged.

Tighten the connection securely.

Leak Testing:

Slowly open the main cylinder valve.

Check for leaks at the regulator connection using a leak detector.
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If no leaks are detected, the cylinder is ready for use.

Visual Workflows

Start Cylinder Inspection

Check Cylinder Label and Tag

Check Cylinder Pressure

Visually Inspect for Damage

Inspect Valve and Outlet

Quarantine Cylinder and Report

Damage Found

Perform Leak Test Valve Damaged

Ensure Cylinder is Securely Restrained

Leak Detected

Document Inspection Results

Inspection Complete
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Click to download full resolution via product page

Caption: Workflow for routine gas cylinder inspection.
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Caption: Decision-making process for responding to a suspected leak.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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